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Compound of Interest

Compound Name: N-nitroso-olanzapine
Cat. No.: B15812381
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and analytical
data for N-nitroso-olanzapine, a potential impurity of the atypical antipsychotic drug
olanzapine. Due to the limited availability of public spectroscopic data, this guide presents a
consolidated view of the compound's known properties and outlines the standard
methodologies for its full characterization. The information herein is intended to support
research, drug development, and quality control activities.

Compound Identification

N-nitroso-olanzapine is the N-nitrosated derivative of olanzapine, formed by the reaction of a
nitrosating agent with the secondary amine in the olanzapine molecule.
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Property Value

2-methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-

Chemical Name
10H-benzo[b]thieno[2,3-e][1][2]diazepine[3][4]

Molecular Formula C17H19N50S][5]

Molecular Weight 341.43 g/mol [5]

Chemical Structure N

Spectroscopic Data

While specific, publicly available spectra for N-nitroso-olanzapine are limited, reference
standards are available for purchase from various chemical suppliers. These suppliers typically
provide a comprehensive Certificate of Analysis (CoA) upon purchase, which includes detailed
spectroscopic data. The following tables are presented as representative examples of how

such data would be structured.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1. Representative *H-NMR Data for N-nitroso-olanzapine
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
[Expected Range] [Expected] [Expected] Aromatic-H
[Expected Range] [Expected] [Expected] Thiophene-H
[Expected Range] [Expected] [Expected] Piperazine-H
[Expected Range] [Expected] [Expected] N-CHs
[Expected Range] [Expected] [Expected] Thiophene-CHs

Table 2: Representative 13C-NMR Data for N-nitroso-olanzapine

Chemical Shift (6) ppm

Assignment

[Expected Range]

Aromatic/Thiophene-C

[Expected Range] C=N
[Expected Range] Piperazine-C
[Expected Range] N-CHs

[Expected Range]

Thiophene-CHs

Infrared (IR) Spectroscopy

Table 3: Representative IR Absorption Bands for N-nitroso-olanzapine

Wavenumber (cm~12)

Assignment

[Expected ~3100-3000]

Aromatic C-H Stretch

[Expected ~2950-2800]

Aliphatic C-H Stretch

[Expected ~1600-1450]

Aromatic C=C and C=N Stretch

[Expected ~1450-1400]

N-N=0 Stretch (Characteristic for Nitrosamines)

[Expected ~1300-1000]

C-N Stretch
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Mass Spectrometry (MS)

Table 4: Representative Mass Spectrometry Data for N-nitroso-olanzapine

miz Assignment

[341.13] [M+H]* (Protonated Molecular lon)

Fragmentation pattern consistent with the loss
[Expected Fragments] of the nitroso group (-NO) and other

characteristic fragments.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of N-nitroso-
olanzapine, based on standard analytical practices for pharmaceutical compounds and related
impurities[6].

NMR Spectroscopy

 Instrumentation: A 400 MHz or higher field NMR spectrometer.

o Sample Preparation: Approximately 5-10 mg of N-nitroso-olanzapine is dissolved in 0.7 mL
of a suitable deuterated solvent (e.g., DMSO-de, CDCI3).

e 1H-NMR Acquisition:
o Pulse Program: Standard single-pulse experiment.
o Spectral Width: 0-16 ppm.
o Number of Scans: 16-64, depending on sample concentration.
o Relaxation Delay: 1-5 seconds.
e 1BC-NMR Acquisition:

o Pulse Program: Proton-decoupled experiment.
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o Spectral Width: 0-220 ppm.
o Number of Scans: 1024 or more, as needed for adequate signal-to-noise.

o Relaxation Delay: 2-5 seconds.

o Data Processing: The resulting Free Induction Decay (FID) is processed with an appropriate
window function (e.g., exponential multiplication) and Fourier transformed. Phase and
baseline corrections are applied. Chemical shifts are referenced to the residual solvent peak
or an internal standard (e.g., TMS).

IR Spectroscopy

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

o Sample Preparation: The sample is prepared as a KBr (potassium bromide) pellet. A small
amount of N-nitroso-olanzapine is ground with dry KBr and compressed into a thin,
transparent disk.

o Data Acquisition:
o Spectral Range: 4000-400 cm~1.
o Resolution: 4 cm~1.
o Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

o Data Processing: The resulting interferogram is Fourier transformed to produce the infrared
spectrum. A background spectrum of a pure KBr pellet is subtracted.

Mass Spectrometry

¢ Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled with a
suitable ionization source (e.g., Electrospray lonization - ESI).

o Sample Preparation: A dilute solution of N-nitroso-olanzapine is prepared in a suitable
solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1-10 pg/mL.

o Data Acquisition:
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o lonization Mode: Positive ion mode is typically used to observe the protonated molecular
ion [M+H]*.

o Mass Range: m/z 50-500.

o Collision Energy (for MS/MS): A collision energy ramp (e.g., 10-40 eV) is used to induce
fragmentation and obtain structural information.

o Data Processing: The acquired mass spectra are analyzed to determine the accurate mass
of the molecular ion and its fragment ions.

Analytical Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the identification and characterization of
a pharmaceutical impurity like N-nitroso-olanzapine.
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Workflow for Spectroscopic Analysis of N-nitroso-olanzapine
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'
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'
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Click to download full resolution via product page

Caption: Workflow for the synthesis, spectroscopic analysis, and characterization of N-nitroso-
olanzapine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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